Cas no 610261-09-1 (2-bromo-4,6-dimethylpyridine-3-carboxamide)

• Product Name: 2-bromo-4,6-dimethylpyridine-3-carboxamide
• CAS No: 610261-09-1
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 3029460
• PubChem ID: 4737720
• Update Time: 2025-05-24

2-bromo-4,6-dimethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,6-dimethylpyridine-3-carboxamide
• 2-bromo-4,6-dimethylnicotinamide
• 3-Pyridinecarboxamide, 2-bromo-4,6-dimethyl-
• DA-41975
• MFCD06253864
• 610261-09-1
• AKOS002663491
• SCHEMBL4459638
• 2-Bromo-4,6-dimethyl-nicotinamide
• 3-Pyridinecarboxamide,2-bromo-4,6-dimethyl-

• Inchi： 1S/C8H9BrN2O/c1-4-3-5(2)11-7(9)6(4)8(10)12/h3H,1-2H3,(H2,10,12)
• InChI Key： UKVGQIHFDHEAPZ-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C)=CC(C)=C1C(N)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-bromo-4,6-dimethylpyridine-3-carboxamide

Comprehensive Analysis of 2-Bromo-4,6-dimethylpyridine-3-carboxamide (CAS No. 610261-09-1): Properties, Applications, and Industry Insights

The compound 2-bromo-4,6-dimethylpyridine-3-carboxamide (CAS No. 610261-09-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent and carboxamide functional group, this compound serves as a versatile intermediate in organic synthesis. Recent studies highlight its potential in developing novel heterocyclic compounds, particularly in the design of kinase inhibitors and antimicrobial agents, aligning with current industry demands for targeted therapies.

In the context of drug discovery, 2-bromo-4,6-dimethylpyridine-3-carboxamide is valued for its role as a building block in medicinal chemistry. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex bioactive molecules. The compound's electron-deficient pyridine ring enhances its suitability for nucleophilic aromatic substitution, a feature increasingly exploited in high-throughput screening libraries. These applications resonate with trending searches like "pyridine derivatives in drug development" and "brominated heterocycles synthesis," reflecting growing scientific curiosity.

From a physicochemical perspective, CAS 610261-09-1 typically presents as a white to off-white crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Its stability under inert atmospheres makes it suitable for multistep synthetic routes, while the methyl groups at positions 4 and 6 contribute to steric effects that influence regioselectivity in subsequent reactions. Such characteristics are frequently queried in databases like Reaxys and SciFinder, underscoring the compound's relevance in process chemistry optimization.

The agrochemical sector has also investigated 2-bromo-4,6-dimethylpyridine-3-carboxamide as a precursor for crop protection agents. Its structural motifs appear in prototypes of fungicidal and herbicidal compounds, addressing global concerns about sustainable agriculture. This aligns with popular search terms such as "pyridine-based pesticides" and "green chemistry approaches," demonstrating how this compound bridges academic research and industrial applications. Recent patent analyses reveal its incorporation in formulations targeting resistant plant pathogens, a hotspot in agricultural biotechnology.

Quality control of CAS 610261-09-1 typically involves advanced analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Purity thresholds exceeding 98% are often required for pharmaceutical-grade material, with particular attention to residual solvent levels. These specifications correlate with frequently asked questions about "analytical methods for heterocyclic amides" and "impurity profiling in API intermediates," highlighting the compound's role in quality-by-design (QbD) frameworks.

Environmental and safety assessments of 2-bromo-4,6-dimethylpyridine-3-carboxamide indicate proper handling requires standard laboratory precautions. While not classified as hazardous under major regulatory systems, its brominated aromatic nature warrants consideration in waste management protocols. This aspect connects with emerging searches about "green synthesis of halogenated compounds" and "biodegradability of pyridine derivatives," reflecting the industry's shift toward eco-friendly chemical processes.

Market intelligence suggests steady demand for 610261-09-1 among contract research organizations (CROs) and fine chemical suppliers. The compound's pricing structure often reflects the cost of bromination reagents and amide coupling agents used in its production. Supply chain analyses reveal increasing interest from Asia-Pacific manufacturers, coinciding with search trends for "pyridine intermediates suppliers" and "custom synthesis of brominated carboxamides." Such data points underscore its commercial viability in the specialty chemicals sector.

Future research directions for 2-bromo-4,6-dimethylpyridine-3-carboxamide may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. Computational chemistry studies could further elucidate its electronic properties and molecular docking potential, topics gaining traction in scholarly search engines. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's modular architecture positions it as a valuable asset in rational drug design pipelines.